N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide

• IUPAC Name: N-(3-acetamidophenyl)-2,2-dichloroacetamide
• InChI: InChI=1S/C10H10Cl2N2O2/c1-6(15)13-7-3-2-4-8(5-7)14-10(16)9(11)12/h2-5,9H,1H3,(H,13,15)(H,14,16)
• InChI Key: VCPMEJULICGTFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(Cl)Cl
• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol

Description

N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide, also known as ADA, is a chemical compound that belongs to the group of amide derivatives. It is widely used in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide involves the inhibition of ion channels and receptors, particularly voltage-gated sodium channels. It binds to the intracellular domain of the channel and stabilizes its inactivated state, thereby preventing the influx of sodium ions and the generation of action potentials. This leads to the inhibition of neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, suppression of tumor angiogenesis, and modulation of synaptic transmission. It has also been shown to affect the expression and activity of various enzymes and signaling pathways involved in cancer and neuronal function.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide in lab experiments include its high potency and selectivity for ion channels and receptors, its ability to inhibit tumor growth and induce apoptosis, and its potential as a lead compound for drug discovery. However, its limitations include its toxicity at high concentrations, its limited solubility in aqueous solutions, and its potential off-target effects on other ion channels and receptors.

Future Directions

There are several future directions for the research and development of N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide. These include the identification of new targets and applications for the compound, the optimization of its pharmacokinetic and pharmacodynamic properties, the development of new analogs and derivatives with improved potency and selectivity, and the evaluation of its safety and efficacy in preclinical and clinical studies. Moreover, the use of N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide in combination with other drugs or therapies may enhance its therapeutic potential and reduce its toxicity.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide involves the reaction of 3-aminoacetophenone with 2,2-dichloroacetyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2,2-dichloroacetamide has been extensively used in scientific research for various applications, including cancer research, neuroscience, and drug discovery. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. In neuroscience, it has been used to study the role of ion channels in synaptic transmission and neuronal excitability. Moreover, it has been used as a lead compound for the development of new drugs targeting ion channels and receptors.